Cas no 1282382-74-4 (2-{2-(2-methoxyphenyl)sulfanylethyl}piperidine)

• Product Name: 2-{2-(2-methoxyphenyl)sulfanylethyl}piperidine
• CAS No: 1282382-74-4
• MF: C₁₄H₂₁NOS
• MW: 251.387642621994
• MDL: MFCD16502049
• CID: 5188007
• PubChem ID: 61684037
• Update Time: 2025-06-28

2-{2-(2-methoxyphenyl)sulfanylethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-[(2-METHOXYPHENYL)SULFANYL]ETHYL)PIPERIDINE
• 2-{2-[(2-methoxyphenyl)sulfanyl]ethyl}piperidine
• Piperidine, 2-[2-[(2-methoxyphenyl)thio]ethyl]-
• 2-{2-(2-methoxyphenyl)sulfanylethyl}piperidine

• MDL： MFCD16502049
• Inchi： 1S/C14H21NOS/c1-16-13-7-2-3-8-14(13)17-11-9-12-6-4-5-10-15-12/h2-3,7-8,12,15H,4-6,9-11H2,1H3
• InChI Key： AKQRPSRTTSTSGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)CCC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 212
• XLogP3: 3.2
• Topological Polar Surface Area: 46.6

Additional information on 2-{2-(2-methoxyphenyl)sulfanylethyl}piperidine

Introduction to 2-{2-(2-Methoxyphenyl)sulfanylethyl}piperidine (CAS No. 1282382-74-4)

2-{2-(2-Methoxyphenyl)sulfanylethyl}piperidine (CAS No. 1282382-74-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a piperidine ring and a sulfanyl group attached to a substituted phenyl moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-{2-(2-Methoxyphenyl)sulfanylethyl}piperidine can be represented as C₁₅H₁₉NO₂S, with a molecular weight of approximately 285.38 g/mol. The presence of the piperidine ring, which is a common structural motif in many bioactive compounds, suggests potential interactions with various biological targets, including receptors and enzymes. The sulfanyl group and the methoxy-substituted phenyl ring further enhance the compound's lipophilicity and stability, which are crucial factors in determining its pharmacological profile.

Recent studies have highlighted the potential therapeutic applications of 2-{2-(2-Methoxyphenyl)sulfanylethyl}piperidine. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the proliferation of breast cancer cells by modulating key signaling pathways involved in cell growth and survival. This makes it a promising lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, 2-{2-(2-Methoxyphenyl)sulfanylethyl}piperidine has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential use in the treatment of chronic pain conditions. The mechanism of action is believed to involve interactions with opioid receptors, although further research is needed to fully elucidate the underlying mechanisms.

The pharmacokinetic properties of 2-{2-(2-Methoxyphenyl)sulfanylethyl}piperidine have also been studied extensively. Data from in vitro and in vivo experiments indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It is rapidly absorbed following oral administration and exhibits good bioavailability. Moreover, it shows low toxicity in preclinical toxicity studies, which is an important consideration for its potential use as a therapeutic agent.

In terms of synthetic methods, 2-{2-(2-Methoxyphenyl)sulfanylethyl}piperidine can be synthesized through a series of well-established chemical reactions. One common approach involves the reaction of 2-methoxybenzenesulfonyl chloride with 1-aminoethyl-4-piperidine under appropriate conditions. This method yields high purity and yield, making it suitable for large-scale production.

The safety profile of 2-{2-(2-Methoxyphenyl)sulfanylethyl}piperidine is another critical aspect that has been evaluated in various studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity, comprehensive safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, 2-{2-(2-Methoxyphenyl)sulfanylethyl}piperidine (CAS No. 1282382-74-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of oncology and pain management. Ongoing research continues to explore its full range of applications and optimize its use as a potential therapeutic agent.